Cas no 62083-20-9 (Phenol, 2,6-dibutyl-)

• Product Name: Phenol, 2,6-dibutyl-
• CAS No: 62083-20-9
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 458788
• PubChem ID: 13827562
• Update Time: 2025-04-19

Phenol, 2,6-dibutyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dibutyl-
• 2,6-dibutylphenol
• SCHEMBL201764
• 62083-20-9
• PZPVXSMCRLNVRD-UHFFFAOYSA-N
• DTXSID90550620
• 2,6-di-butylphenol

• Inchi： 1S/C14H22O/c1-3-5-8-12-10-7-11-13(14(12)15)9-6-4-2/h7,10-11,15H,3-6,8-9H2,1-2H3
• InChI Key： PZPVXSMCRLNVRD-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCCC)CCCC

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23